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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the electrical conductivity

and related properties of various grades of copper beryllium (CuBe) alloys. These materials

are often critical in scientific instrumentation and drug development equipment where high

strength and good electrical and thermal conductivity are paramount. This document details the

properties of common CuBe alloys, outlines experimental protocols for measuring electrical

conductivity, and illustrates the typical workflow for material characterization.

Introduction to Copper Beryllium Alloys
Copper beryllium alloys are renowned for their exceptional combination of high strength,

hardness, and thermal and electrical conductivity.[1] They are precipitation-hardenable alloys,

meaning their mechanical and electrical properties can be significantly altered through heat

treatment.[2] The two primary classes of wrought copper beryllium alloys are high-strength

alloys (such as C17200 and C17300) and high-conductivity alloys (including C17500 and

C17510).[1]

High-Strength Copper Beryllium Alloys: These alloys, containing 1.6% to 2.0% beryllium,

can achieve the highest strength of any copper-based alloy, with tensile strengths exceeding

1380 MPa (200 ksi).[3][4] This makes them suitable for applications requiring high

mechanical strength and stiffness.[3]
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High-Conductivity Copper Beryllium Alloys: With a lower beryllium content (0.2% to 0.7%),

these alloys offer superior electrical and thermal conductivity, often at the expense of some

mechanical strength compared to the high-strength grades.[4][5] They are ideal for

applications where efficient current or heat transfer is a primary concern.

The specific grade and its temper, which is determined by the heat treatment and cold working

processes, dictate the final properties of the alloy.

Data Presentation: Properties of Copper Beryllium
Grades
The following tables summarize the key quantitative data for the electrical and mechanical

properties of common copper beryllium grades. The properties are highly dependent on the

temper of the alloy, which is achieved through specific heat treatments.

Table 1: Properties of High-Strength Copper Beryllium Alloys - C17200 and C17300
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Alloy (UNS) Temper
Tensile
Strength
(MPa)

Hardness
(Rockwell)

Electrical
Conductivit
y (% IACS)

Thermal
Conductivit
y (W/m·K)

C17200

A (TB00) -

Solution

Annealed

414 - 587 B45 - B85 17 min 105 - 130

AT (TF00) -

Solution

Annealed &

Age

Hardened

1140 - 1380 C36 - C42 22 min 105 - 130

H (TD04) -

Hard
620 - 860 B88 - B102 - 105 - 130

HT (TH04) -

Hard & Age

Hardened

1240 - 1520 C38 - C44 22 min 105 - 130

C17300

A (TB00) -

Solution

Annealed

~500 - ~22 ~110

AT (TF00) -

Solution

Annealed &

Age

Hardened

~1260 ~C39 ~22 ~110

H (TD04) -

Hard
~724 ~B95 ~22 ~110

HT (TH04) -

Hard & Age

Hardened

~1345 ~C41 ~22 ~110

Note: C17300 is a leaded version of C17200, offering improved machinability. Its mechanical

and electrical properties are generally similar to C17200.[6] Data for C17300 is based on
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typical values and may vary.

Table 2: Properties of High-Conductivity Copper Beryllium Alloys - C17500 and C17510

Alloy (UNS) Temper
Tensile
Strength
(MPa)

Hardness
(Rockwell)

Electrical
Conductivit
y (% IACS)

Thermal
Conductivit
y (W/m·K)

C17500

A (TB00) -

Solution

Annealed

240 - 380 B38 - B50 24 - 53 ~200

AT (TF00) -

Solution

Annealed &

Age

Hardened

690 - 895 B92 - B100 45 - 60 ~200

H (TD04) -

Hard
450 - 550 B60 - B80 24 - 53 ~200

HT (TH04) -

Hard & Age

Hardened

793 - 960 B95 - B102 45 - 60 ~200

C17510

A (TB00) -

Solution

Annealed

240 - 380 B50 max 20 min ~120

AT (TF00) -

Solution

Annealed &

Age

Hardened

690 - 895 B92 - B100 45 min ~120

H (TD04) -

Hard
450 - 550 B60 - B80 20 min ~120

HT (TH04) -

Hard & Age

Hardened

793 - 960 B95 - B102 48 min ~120
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% IACS stands for International Annealed Copper Standard, where 100% IACS is equivalent to

5.8 x 10^7 S/m.[7]

Experimental Protocols
Measurement of Electrical Conductivity
The electrical conductivity of copper beryllium alloys is typically determined using the

electromagnetic (eddy current) method as outlined in ASTM E1004.[8][9] This non-destructive

testing technique is fast and reliable for routine quality control and material characterization.[8]

Principle of Operation: The eddy-current method is based on the principles of electromagnetic

induction.[8] An alternating current is passed through a probe coil, generating an alternating

magnetic field. When this probe is brought near a conductive material, it induces circulating

eddy currents within the material. These eddy currents, in turn, create their own magnetic fields

that oppose the primary field. The interaction between these magnetic fields affects the

impedance of the probe coil. The magnitude and phase of this impedance change are

dependent on the electrical conductivity of the material being tested.[8] By calibrating the

instrument with standards of known conductivity, a direct reading of the test material's

conductivity can be obtained.[10]

Apparatus: A commercially available, direct-reading eddy current conductivity meter is used.

The instrument consists of a probe, which houses the coil, and a meter that displays the

conductivity reading, typically in % IACS.

Procedure:

Instrument Setup and Calibration:

Connect the appropriate probe to the conductivity meter.

Turn on the instrument and allow it to warm up and stabilize according to the

manufacturer's instructions.

Select two calibration standards with known electrical conductivity values that bracket the

expected conductivity range of the copper beryllium alloy being tested.
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Place the probe on the first calibration standard, ensuring flat and firm contact. Adjust the

instrument to read the known conductivity of that standard.

Repeat the process with the second calibration standard.

Verify the calibration by re-measuring the first standard. The reading should be within the

specified tolerance.

Sample Preparation and Measurement:

The surface of the copper beryllium sample should be clean, dry, and free of any

coatings or contaminants that could interfere with the measurement.

The sample should be at a temperature close to that of the calibration standards.

Temperature differences can affect conductivity readings.

Place the probe on a flat area of the sample, away from edges or geometric

discontinuities.

Record the electrical conductivity reading displayed on the instrument.

Take multiple readings at different locations on the sample to ensure a representative

measurement and calculate the average.

Heat Treatment: Age Hardening
The remarkable properties of copper beryllium alloys are achieved through a precipitation

hardening heat treatment, also known as age hardening.[11] This process is typically

performed in two stages: solution annealing and aging.

Solution Annealing: The alloy is heated to a high temperature to dissolve the beryllium into a

solid solution, followed by rapid quenching (usually in water) to retain this structure at room

temperature.[12] For high-strength alloys like C17200, the annealing temperature is typically

between 774°C and 802°C (1425°F to 1475°F).[3]

Age Hardening (Precipitation Hardening): The solution-annealed material is then reheated to

a lower temperature and held for a specific duration. During this "aging" process, fine
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beryllium-rich precipitates form within the copper matrix, which significantly increases the

strength and hardness of the alloy.[11]

For high-strength wrought alloys (C17200, C17300), age hardening is typically performed

at temperatures ranging from 260°C to 370°C (500°F to 700°F) for two to three hours.[2]

[11]

For high-conductivity wrought alloys (C17500, C17510), the standard age hardening cycle

is at a higher temperature, around 480°C (900°F), for two to three hours.[2]

The precise time and temperature of the aging process can be adjusted to achieve a desired

balance of strength, hardness, and conductivity.

Visualizations
The following diagrams illustrate key processes and relationships relevant to the

characterization of copper beryllium alloys.
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Experimental workflow for characterizing copper beryllium alloys.
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Simplified flowchart of the age-hardening (precipitation) process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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